Cas no 91963-08-5 ((2E)-3-2-(allyloxy)phenylacrylic Acid)

• Product name: (2E)-3-2-(allyloxy)phenylacrylic Acid
• CAS No: 91963-08-5
• MF: C₁₂H₁₂O₃
• MW: 204.22188
• MDL: MFCD02257380
• CID: 880248

(2E)-3-2-(allyloxy)phenylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-(Allyloxy)phenyl)acrylic acid
• (2E)-3-[2-(allyloxy)phenyl]acrylic acid(SALTDATA: FREE)
• (2E)-3-[2-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid
• 3-(2-prop-2-enoxyphenyl)prop-2-enoic acid
• AKOS B005829
• 2-allyloxycinnamic acid
• (2E)-3-2-(allyloxy)phenylacrylic Acid

• MDL： MFCD02257380

Computed Properties

• Exact Mass: 204.07900

Experimental Properties

• PSA: 46.53000
• LogP: 2.34920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-2-(allyloxy)phenylacrylic Acid

Comprehensive Analysis of (2E)-3-[2-(Allyloxy)phenyl]acrylic Acid (CAS No. 91963-08-5)

(2E)-3-[2-(Allyloxy)phenyl]acrylic Acid (CAS No. 91963-08-5) is a specialized organic compound with a unique molecular structure that combines an acrylic acid backbone with an allyloxy phenyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, cosmetic formulations, and material science. Researchers and industry professionals are increasingly exploring its properties, such as its UV absorption capabilities and biocompatibility, which align with the growing demand for sustainable and multifunctional chemicals.

The compound’s E-configuration (trans-form) is critical for its stability and reactivity, making it a valuable building block in organic synthesis. Its allyl ether moiety offers versatility for further chemical modifications, such as click chemistry or polymerization, which are hot topics in modern green chemistry initiatives. With the rise of bio-based materials, (2E)-3-[2-(Allyloxy)phenyl]acrylic Acid is being studied for its role in creating biodegradable polymers or drug delivery systems, addressing the global push toward eco-friendly alternatives.

From a commercial perspective, the demand for CAS No. 91963-08-5 is driven by its utility in flavor and fragrance industries, where its phenylacrylic derivative structure contributes to aromatic profiles. Additionally, its potential as a photosensitizer or antimicrobial agent has sparked interest in cosmeceutical applications, particularly in formulations targeting skin barrier enhancement—a trending topic in dermatology. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, ensuring compliance with GMP standards for high-value applications.

Environmental and safety profiles of (2E)-3-[2-(Allyloxy)phenyl]acrylic Acid are also under scrutiny, as industries prioritize REACH compliance and low-toxicity alternatives. Recent studies highlight its biodegradation pathways, which resonate with the circular economy movement. Furthermore, its synthesis often involves catalysis optimization, a key focus area for reducing energy consumption—a concern frequently searched in AI-driven chemical research platforms.

In summary, CAS No. 91963-08-5 represents a nexus of innovation, bridging traditional organic chemistry with cutting-edge applications. Its adaptability to high-throughput screening and computational modeling (e.g., QSAR) positions it as a candidate for future precision medicine or smart materials. As industries pivot toward sustainable synthesis, this compound’s role is poised to expand, making it a subject of ongoing research and commercial interest.